Cas no 87096-84-2 (Neuromedin B, Porcine)

Neuromedin B (Porcine) is a bioactive decapeptide belonging to the bombesin-like family, known for its role in regulating smooth muscle contraction, gastric acid secretion, and cell proliferation. Derived from porcine sources, this peptide exhibits high binding affinity to the neuromedin B receptor (NMBR), making it a valuable tool for studying receptor-ligand interactions and signaling pathways in physiological and pharmacological research. Its well-characterized structure and biological activity ensure reliability in experimental applications, including in vitro and in vivo studies. The porcine variant is particularly useful for cross-species comparative research due to its homology with human neuromedin B, facilitating translational studies.
Neuromedin B, Porcine structure
Neuromedin B, Porcine structure
Product Name:Neuromedin B, Porcine
CAS No:87096-84-2
MF:C52H73N15O12S
MW:1132.29432940483
MDL:MFCD00167607
CID:723457
Update Time:2025-05-28

Neuromedin B, Porcine Chemical and Physical Properties

Names and Identifiers

    • Neuromedin B (swinespinal cord) (9CI)
    • Neuromedin B
    • GLY-ASN-LEU-TRP-ALA-THR-GLY-HIS-PHE-MET-NH2
    • Neuromedin B (porcine)
    • NEUROMEDIN B, PORCINE
    • Neuromedin BNeuromed
    • GLY-ASN-LEU-TRP-ALA-THR-GLY-HIS-PHE-MET-NH2 ACOH 5H2O
    • Gly-L-Asn-L-Leu-L-Trp-L-Ala-L-Thr-Gly-L-His-L-Phe-L-Met-NH2
    • GNLWATGHFM-NH2
    • H-GLY-ASN-LEU-TRP-ALA-THR-GLY-HIS-PHE-MET-NH2
    • LEU-SER-TRP-ASP-LEU-PRO-GLU-PRO-ARG-SER-ARG-ALA-GLY-LYS-ILE-ARG-VAL-HIS-PRO-ARG-GLY-ASN-LEU-TRP-ALA-THR-GLY-HIS-PHE-MET-NH2: LSWDLPEPRSRAGKIRVHPRGNLWATGHFM-NH2
    • NEUROMEDIN B,PORCINE MAMMALIAN BOMBESIN-LI
    • neuromedin-B
    • Neuromedin B (pig spinal cord)
    • Pig neuromedin B
    • Glycyl-L-asparaginyl-L-leucyl-L-tryptophyl-L-alanyl-L-threonylglycyl-L-histidyl-L-phenylalanyl-L-methioninamide (ACI)
    • Neuromedin B (swine spinal cord) (9CI)
    • Ranatensin, 1-glycine-2-L-asparagine-3-L-leucine-4-de-L-glutamine-7-L-threonine- (ZCI)
    • 96: PN: US20060293232 PAGE: 15 unclaimed sequence
    • Porcine neuromedin B
    • Thyromodulin
    • Neuromedin B, Porcine
    • MDL: MFCD00167607
    • Inchi: 1S/C52H73N15O12S/c1-27(2)17-36(64-51(78)40(21-41(54)69)61-42(70)22-53)48(75)66-38(19-31-23-57-34-14-10-9-13-33(31)34)47(74)60-28(3)46(73)67-44(29(4)68)52(79)58-25-43(71)62-39(20-32-24-56-26-59-32)50(77)65-37(18-30-11-7-6-8-12-30)49(76)63-35(45(55)72)15-16-80-5/h6-14,23-24,26-29,35-40,44,57,68H,15-22,25,53H2,1-5H3,(H2,54,69)(H2,55,72)(H,56,59)(H,58,79)(H,60,74)(H,61,70)(H,62,71)(H,63,76)(H,64,78)(H,65,77)(H,66,75)(H,67,73)/t28-,29+,35-,36-,37-,38-,39-,40-,44-/m0/s1
    • InChI Key: YPFNACALNKVZNK-MFNIMNRCSA-N
    • SMILES: C(C1=CNC2C=CC=CC1=2)[C@@H](C(=O)N[C@@H](C)C(=O)N[C@@H]([C@H](O)C)C(=O)NCC(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N)CCSC)CC1C=CC=CC=1)CC1NC=NC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(=O)N)NC(=O)CN

Computed Properties

  • Exact Mass: 1131.53000
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 27
  • Heavy Atom Count: 80
  • Rotatable Bond Count: 42

Experimental Properties

  • Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 464.10000
  • LogP: 2.05180

Neuromedin B, Porcine Security Information

  • WGK Germany:3
  • Storage Condition:Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Neuromedin B, Porcine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB544829-1 mg
Neuromedin B Trifluoroacetate; .
87096-84-2
1mg
€102.20 2023-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TP1442-1 mg
Neuromedin B
87096-84-2 99.39%
1mg
¥750.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TP1442-5 mg
Neuromedin B
87096-84-2 99.39%
5mg
¥2820.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TP1442-10 mg
Neuromedin B
87096-84-2 99.39%
10mg
¥4890.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TP1442-25 mg
Neuromedin B
87096-84-2 99.39%
25mg
¥10200.00 2022-04-26
ChemScence
CS-7101-1mg
Neuromedin B
87096-84-2 98.08%
1mg
$92.0 2022-04-26
ChemScence
CS-7101-5mg
Neuromedin B
87096-84-2 98.08%
5mg
$370.0 2022-04-26
ChemScence
CS-7101-10mg
Neuromedin B
87096-84-2 98.08%
10mg
$647.0 2022-04-26
ChemScence
CS-7101-25mg
Neuromedin B
87096-84-2 98.08%
25mg
$1307.0 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R021681-1mg
Neuromedin B ≥90%,90%
87096-84-2 90%
1mg
¥584 2024-05-21

Neuromedin B, Porcine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid
1.2 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
2.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Methanol
2.1 Reagents: Trifluoroacetic acid
2.2 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
3.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 Reagents: Hydrazine Solvents: Methanol
3.1 Reagents: Trifluoroacetic acid
3.2 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
4.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 -
3.1 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 Reagents: Trifluoroacetic acid
4.2 Reagents: Triethylamine Solvents: Dimethylformamide
5.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
5.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 5

Reaction Conditions
1.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
1.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 Reagents: Trifluoroacetic acid
2.2 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
3.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 7

Reaction Conditions
1.1 -
2.1 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 Reagents: Trifluoroacetic acid
3.2 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
4.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Methanol
2.1 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 -
4.1 Reagents: Triethylamine Solvents: Dimethylformamide
5.1 Reagents: Trifluoroacetic acid
5.2 Reagents: Triethylamine Solvents: Dimethylformamide
6.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
6.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 9

Reaction Conditions
1.1 -
2.1 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 -
4.1 Reagents: Triethylamine Solvents: Dimethylformamide
5.1 Reagents: Trifluoroacetic acid
5.2 Reagents: Triethylamine Solvents: Dimethylformamide
6.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
6.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 -
3.1 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 -
5.1 Reagents: Triethylamine Solvents: Dimethylformamide
6.1 Reagents: Trifluoroacetic acid
6.2 Reagents: Triethylamine Solvents: Dimethylformamide
7.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
7.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 11

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide
2.1 Reagents: Hydrazine Solvents: Methanol
3.1 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 -
5.1 Reagents: Triethylamine Solvents: Dimethylformamide
6.1 Reagents: Trifluoroacetic acid
6.2 Reagents: Triethylamine Solvents: Dimethylformamide
7.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
7.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 12

Reaction Conditions
1.1 -
2.1 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 -
4.1 Reagents: Triethylamine Solvents: Dimethylformamide
5.1 -
6.1 Reagents: Triethylamine Solvents: Dimethylformamide
7.1 Reagents: Trifluoroacetic acid
7.2 Reagents: Triethylamine Solvents: Dimethylformamide
8.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
8.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Methanol
2.1 Reagents: Triethylamine Solvents: Dimethylformamide
3.1 -
4.1 Reagents: Triethylamine Solvents: Dimethylformamide
5.1 -
6.1 Reagents: Triethylamine Solvents: Dimethylformamide
7.1 Reagents: Trifluoroacetic acid
7.2 Reagents: Triethylamine Solvents: Dimethylformamide
8.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
8.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 14

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide
2.1 Reagents: Hydrazine Solvents: Methanol
3.1 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 -
5.1 Reagents: Triethylamine Solvents: Dimethylformamide
6.1 -
7.1 Reagents: Triethylamine Solvents: Dimethylformamide
8.1 Reagents: Trifluoroacetic acid
8.2 Reagents: Triethylamine Solvents: Dimethylformamide
9.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
9.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Production Method 15

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dimethylformamide
2.1 -
3.1 Reagents: Triethylamine Solvents: Dimethylformamide
4.1 -
5.1 Reagents: Triethylamine Solvents: Dimethylformamide
6.1 -
7.1 Reagents: Triethylamine Solvents: Dimethylformamide
8.1 Reagents: Trifluoroacetic acid
8.2 Reagents: Triethylamine Solvents: Dimethylformamide
9.1 Reagents: Thioanisole ,  m-Cresol ,  Trifluoromethanesulfonic acid ,  Ethanedithiol Solvents: Trifluoroacetic acid
9.2 Reagents: Ammonium hydroxide ,  Dithiothreitol Solvents: Methanol ,  Water
Reference
Studies on peptides. CXXIX. Application of Nin-mesitylenesulfonyltryptophan for the syntheses of neuromedin B and neuromedin C
Fujii, Nobutaka; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3731-7

Neuromedin B, Porcine Raw materials

Neuromedin B, Porcine Preparation Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.